ethyl [5-(1-methyl-1-propen-1-yl)-1,3,4-thiadiazol-2-yl]carbamate

• IUPAC Name: ethyl N-[5-[(E)-but-2-en-2-yl]-1,3,4-thiadiazol-2-yl]carbamate
• InChI: InChI=1S/C9H13N3O2S/c1-4-6(3)7-11-12-8(15-7)10-9(13)14-5-2/h4H,5H2,1-3H3,(H,10,12,13)/b6-4+
• InChI Key: SKPQPGPPIPLVRZ-GQCTYLIASA-N
• Canonical SMILES: CCOC(=O)NC1=NN=C(S1)C(=CC)C
• Isomeric SMILES: CCOC(=O)NC1=NN=C(S1)/C(=C/C)/C
• Molecular Formula: C9H13N3O2S
• Molecular Weight: 227.29 g/mol

Description

Ethyl [5-(1-methyl-1-propen-1-yl)-1,3,4-thiadiazol-2-yl]carbamate, also known as EPTC, is a selective herbicide that is commonly used in agriculture to control weeds. It belongs to the thiadiazole family of herbicides and is known for its effectiveness in controlling grassy and broadleaf weeds in various crops, including corn, soybeans, and potatoes.

Mechanism of Action

Ethyl [5-(1-methyl-1-propen-1-yl)-1,3,4-thiadiazol-2-yl]carbamate works by inhibiting the growth of weeds by interfering with the biosynthesis of lipids and proteins. It targets the root system of the weeds and prevents them from growing. This compound is selective in its action and does not affect the growth of crops.
Biochemical and physiological effects:
This compound has been shown to have low toxicity to humans and animals. It is rapidly metabolized and excreted from the body. However, it can cause skin irritation and eye damage if it comes into contact with the skin or eyes.

Advantages and Limitations for Lab Experiments

Ethyl [5-(1-methyl-1-propen-1-yl)-1,3,4-thiadiazol-2-yl]carbamate is a useful tool for studying the behavior of herbicides in the environment. It is relatively easy to synthesize and has a well-defined chemical structure. However, its use in lab experiments is limited by its low solubility in water and its potential to adsorb to soil particles.

Future Directions

There are several areas of research that could be explored in the future regarding ethyl [5-(1-methyl-1-propen-1-yl)-1,3,4-thiadiazol-2-yl]carbamate. These include:
1. Developing new synthesis methods to improve the yield and purity of this compound.
2. Investigating the potential of this compound as a pre-emergent herbicide in different crops.
3. Studying the impact of this compound on soil microbial communities and its potential to affect soil fertility.
4. Investigating the potential of this compound as a tool for weed management in organic farming systems.
5. Developing new formulations of this compound that are more effective and less harmful to the environment.
Conclusion:
In conclusion, this compound is a selective herbicide that has been extensively studied for its herbicidal properties and its impact on the environment. It is synthesized from ethyl carbamate and 1-methyl-1-propenyl thiourea and works by inhibiting the growth of weeds by interfering with the biosynthesis of lipids and proteins. This compound has low toxicity to humans and animals but can cause skin irritation and eye damage. Its use in lab experiments is limited by its low solubility in water and potential to adsorb to soil particles. Future research directions include developing new synthesis methods, investigating its potential as a pre-emergent herbicide, studying its impact on soil microbial communities, and developing new formulations that are more effective and less harmful to the environment.

Synthesis Methods

Ethyl [5-(1-methyl-1-propen-1-yl)-1,3,4-thiadiazol-2-yl]carbamate is synthesized from ethyl carbamate and 1-methyl-1-propenyl thiourea. The reaction takes place in the presence of a catalyst and under specific reaction conditions. The final product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Ethyl [5-(1-methyl-1-propen-1-yl)-1,3,4-thiadiazol-2-yl]carbamate has been extensively studied for its herbicidal properties and its impact on the environment. It has been used as a model compound to study the behavior of thiadiazole herbicides in soil, water, and plants. This compound has also been used to investigate the metabolism and degradation of herbicides in the environment.